2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone

• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-(2-methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]decan-4-yl)ethanone
• InChI: InChI=1S/C17H24N2O4/c1-18-9-7-17(8-10-18)19(11-12-23-17)16(20)13-22-15-6-4-3-5-14(15)21-2/h3-6H,7-13H2,1-2H3
• InChI Key: XYFMBRHSWOJHIJ-UHFFFAOYSA-N
• SMILES: CN1CCC2(CC1)N(CCO2)C(=O)COC3=CC=CC=C3OC

Description

2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone, also known as MPMD, is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone is believed to exert its effects through the sigma-1 receptor. Activation of this receptor has been shown to modulate the activity of various ion channels and neurotransmitter receptors, leading to changes in neuronal excitability and signaling. 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone has also been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and pain perception.
Biochemical and Physiological Effects:
2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone has been shown to have analgesic and antidepressant effects in animal models. In one study, 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone was found to reduce pain sensitivity in mice subjected to a hot plate test. Another study found that 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone had antidepressant effects in a forced swim test in rats. 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone has also been shown to have neuroprotective effects in vitro, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone is that it is a synthetic compound, which may limit its relevance to physiological processes in the body.

Future Directions

There are several potential future directions for research on 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone. One area of interest is its potential as an analgesic and antidepressant in humans. Another area of interest is its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone and its effects on various physiological processes.

Synthesis Methods

2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone is synthesized through a multistep process that involves the reaction of 2-methoxyphenol with 2-bromoethylamine hydrobromide to form 2-(2-methoxyphenoxy)ethylamine. This intermediate is then reacted with 8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone in the presence of triethylamine to yield 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone.

Scientific Research Applications

2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone has been studied for its potential applications in the field of medicine. One study found that 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone has a high affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes, including pain perception, mood, and cognition. 2-(2-Methoxyphenoxy)-1-(8-methyl-1-oxa-4,8-diazaspiro[4.5]dec-4-yl)ethanone has also been shown to have potential as an analgesic and antidepressant.